N-{3-[4-Amino-2-(trifluoromethyl)phenoxy]phenyl}-N,N-dimethylamine

• IUPAC Name: 4-[3-(dimethylamino)phenoxy]-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C15H15F3N2O/c1-20(2)11-4-3-5-12(9-11)21-14-7-6-10(19)8-13(14)15(16,17)18/h3-9H,19H2,1-2H3
• InChI Key: VCANGTQQNWWSHG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=CC=C1)OC2=C(C=C(C=C2)N)C(F)(F)F
• Molecular Formula: C15H15F3N2O
• Molecular Weight: 296.29 g/mol

Description

“N-{3-[4-Amino-2-(trifluoromethyl)phenoxy]phenyl}-N,N-dimethylamine” is a chemical compound with the CAS Number: 946740-70-1. It has a molecular weight of 310.28.

Synthesis Analysis

The synthesis of similar compounds often involves Pd-catalyzed coupling reactions. For instance, the intermediate 3f was formed by a Pd-catalyzed coupling reaction between intermediate 3e and 4-methyl-2-acetaminothiazole, which was then hydrolyzed in the presence of 6 M HCl and gave intermediate 3g.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI Code: 1S/C15H13F3N2O2/c1-9(21)20-11-3-2-4-12(8-11)22-14-6-5-10(19)7-13(14)15(16,17)18/h2-8H,19H2,1H3,(H,20,21). This indicates the presence of various functional groups such as amine, phenyl, and trifluoromethyl groups.

Scientific Research Applications

Phenolamides in Human Health and Plant Development Phenolamides, including hydroxycinnamic acid amides or phenylamides like N-{3-[4-Amino-2-(trifluoromethyl)phenoxy]phenyl}-N,N-dimethylamine, are noted for their presence throughout the plant kingdom and certain foods. While their functions in plant development and defense are documented, their effects on human health remain largely speculative. However, phenolamides such as avenanthramides, structurally similar to known drugs like Tranilast, demonstrate promising anti-inflammatory, antioxidant, anti-itch, and anti-atherogenic activities. The potential health benefits and chemical structures of phenolamides, including dietary sources and reported health effects, are a significant research focus, though this field is still in its infancy stage (Wang, Snooks, & Sang, 2020).

Synthesis and Structural Properties The synthetic pathways and structural properties of compounds structurally similar to N-{3-[4-Amino-2-(trifluoromethyl)phenoxy]phenyl}-N,N-dimethylamine are also areas of research. Studies investigate the formation, intermediates, and the kinetics involved in the synthesis of related compounds. These insights provide a foundation for understanding the broader class of compounds to which N-{3-[4-Amino-2-(trifluoromethyl)phenoxy]phenyl}-N,N-dimethylamine belongs. The synthetic routes, along with the conformation and behavior of these compounds under various conditions, are of significant scientific interest (Issac & Tierney, 1996).

Advanced Oxidation Processes in Environmental Applications The degradation pathways, by-products, and biotoxicity of compounds like N-{3-[4-Amino-2-(trifluoromethyl)phenoxy]phenyl}-N,N-dimethylamine in water are critical for understanding their environmental impact. Advanced oxidation processes (AOPs) are employed to treat such compounds in aqueous media. Research in this area focuses on the kinetics, mechanisms, and by-products formed during the degradation processes. Understanding these aspects is crucial for improving the efficacy of AOPs and ensuring environmental safety (Qutob et al., 2022).